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Compound of Interest

Compound Name: Dap-81

Cat. No.: B15587216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dap-81 is a potent and selective diaminopyrimidine derivative that functions as an inhibitor of

Polo-like kinase 1 (Plk1). Plk1 is a key regulator of multiple stages of mitosis, and its

overexpression is frequently observed in various human cancers, making it an attractive target

for cancer therapy. Dap-81 exerts its anti-proliferative effects by targeting Plk1, leading to the

destabilization of kinetochore microtubules and the formation of monopolar mitotic spindles,

ultimately resulting in mitotic arrest and apoptosis in cancer cells.

These application notes provide detailed information on the solubility and preparation of Dap-
81 in Dimethyl Sulfoxide (DMSO) for use in in vitro and in vivo research settings.
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Property Value

Chemical Name
N-(4-((4-((2-aminophenyl)amino)-5-

nitropyrimidin-2-yl)amino)phenyl)acetamide

Molecular Formula C₂₅H₂₀N₆O₄

Molecular Weight 468.46 g/mol

CAS Number 794466-17-4

Appearance Crystalline solid

Purity >98% (typically)

Solubility of Dap-81
Solvent Solubility Notes

DMSO ≥ 10 mg/mL

Sonication and warming to

37°C may be required for

complete dissolution. Use

anhydrous DMSO for best

results.

Water Insoluble

Ethanol Insoluble

Experimental Protocols
Preparation of Dap-81 Stock Solution in DMSO (10 mM)
Materials:

Dap-81 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Vortex mixer
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Sonicator (optional)

Water bath (optional)

Procedure:

Equilibrate Reagents: Allow the Dap-81 powder and anhydrous DMSO to come to room

temperature before use.

Weigh Dap-81: Accurately weigh the desired amount of Dap-81 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.68 mg of Dap-81 (Molecular Weight =

468.46 g/mol ).

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the Dap-81 powder.

For a 10 mM stock solution, add 1 mL of DMSO to 4.68 mg of Dap-81.

Aid Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, sonicate the vial for 5-10 minutes.

Alternatively, warm the solution in a water bath at 37°C for 5-10 minutes and vortex again.

Ensure Complete Dissolution: Visually inspect the solution to ensure that no solid particles

remain. The solution should be clear.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes to avoid repeated freeze-thaw cycles and exposure to light.

Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months).

Preparation of Working Solutions for Cell-Based Assays
Important Considerations:
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The final concentration of DMSO in the cell culture medium should be kept as low as

possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.

Always include a vehicle control (cell culture medium with the same final concentration of

DMSO) in your experiments.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Dap-81 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations for your experiment. It is recommended to perform an

intermediate dilution in medium before the final dilution in the cell culture plate.

Example for a 10 µM working solution:

Prepare a 1:100 intermediate dilution by adding 10 µL of the 10 mM stock solution to

990 µL of pre-warmed cell culture medium to get a 100 µM solution.

From this intermediate dilution, add the appropriate volume to your cell culture wells to

achieve the final desired concentration. For instance, to get a final concentration of 10

µM in a well containing 1 mL of medium, you would add 100 µL of the 100 µM

intermediate solution.

Mix Gently: After adding the Dap-81 working solution to the cells, gently mix the contents of

the well by swirling the plate.

Incubate: Incubate the cells for the desired period as per your experimental design.

Mandatory Visualizations
Dap-81 Experimental Workflow
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Caption: Workflow for the preparation and application of Dap-81 in a typical cell-based assay.
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Caption: Dap-81 inhibits active Plk1, disrupting key mitotic events.
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To cite this document: BenchChem. [Application Notes and Protocols for Dap-81 in DMSO].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587216#dap-81-solubility-and-preparation-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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